Cas no 89281-13-0 (2,6-Dichloroisonicotinamide)

2,6-Dichloroisonicotinamide structure
2,6-Dichloroisonicotinamide structure
Product Name:2,6-Dichloroisonicotinamide
CAS No:89281-13-0
MF:C6H4Cl2N2O
MW:191.014759063721
MDL:MFCD00052640
CID:61241
PubChem ID:2781802
Update Time:2024-11-26

2,6-Dichloroisonicotinamide Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dichloroisonicotinamide
    • 2,6-dichloropyridine-4-carboxamide
    • N-[3-(4-Aminophenyl)propyl]-N,N-dimethylamine
    • 2,5-DICHLORO-4'-PHENOXYBENZOPHENONE
    • 2,6-Dichlor-isonicotinsaeure-amid
    • 2,6-dichloro-4-amidopyridine
    • 2,6-dichloro-4-carbamoylpyridine
    • 2,6-Dichloro-4-pyridinecarboxamide
    • 2,6-dichloro-isonicotinic acid amide
    • Isonicotinamide,2,6-dichloro- (7CI)
    • 2,6-Dichloro-4-pyridinecarboxamide (ACI)
    • Isonicotinamide, 2,6-dichloro- (7CI)
    • CFYBBFGXTQBLQV-UHFFFAOYSA-N
    • AC-14633
    • SY032124
    • 89281-13-0
    • CS-0151393
    • SCHEMBL3281481
    • 2,6-dichloroisonicotinamide, AldrichCPR
    • Oprea1_674830
    • PS-4483
    • DTXSID00381861
    • D86224
    • MFCD00052640
    • SB52351
    • AKOS009077364
    • MDL： MFCD00052640
    • Inchi： 1S/C6H4Cl2N2O/c7-4-1-3(6(9)11)2-5(8)10-4/h1-2H,(H2,9,11)
    • InChI Key： CFYBBFGXTQBLQV-UHFFFAOYSA-N
    • SMILES： O=C(C1C=C(Cl)N=C(Cl)C=1)N

Computed Properties

  • Exact Mass: 189.97000
  • Monoisotopic Mass: 189.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 56A^2

Experimental Properties

  • Density: 1.524
  • Melting Point: 202 °C
  • Boiling Point: 298.1 ℃ at 760 mmHg
  • Flash Point: 134.1°C
  • Refractive Index: 1.603
  • PSA: 55.98000
  • LogP: 2.18760

2,6-Dichloroisonicotinamide Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi

2,6-Dichloroisonicotinamide Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-Dichloroisonicotinamide Pricemore >>

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2,6-Dichloroisonicotinamide Production Method

Production Method 1

42521-08-4 42521-08-4
89281-13-0 89281-13-0
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Dichloromethane ,  Water ;  30 min, 0 °C; 4 h, 0 °C → rt
Reference
Synthesis of novel pyridine and pyrimidine derivatives as potential inhibitors of HIV-1 reverse transcriptase using palladium-catalysed C-N cross-coupling and nucleophilic aromatic substitution reactions
Changunda, Charles R. K.; Rousseau, Amanda L.; Basson, Adriaan E.; Bode, Moira L., ARKIVOC (Gainesville, 2020, (3), 152-170

Production Method 2

99-11-6 99-11-6
89281-13-0 89281-13-0
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  10 h, 120 °C; 120 °C → rt
1.2 Reagents: Ammonia Solvents: Water ;  rt; 1 h, cooled
Reference
Synthesis of 2,6-dichloropyridine-4-carboxaldehyde and its by-product
Zhou, Qi-fan; Yu, Miao; Chen, Guo-liang, Jingxi Huagong, 2014, 31(4), 529-531

Production Method 3

98027-84-0 98027-84-0
3019-71-4 3019-71-4
89281-13-0 89281-13-0
Reaction Conditions
1.1 Reagents: Zinc ,  Lithium chloride Solvents: Tetrahydrofuran ;  18 °C; 1 h, 18 °C
1.2 -20 °C; 5 min, -20 °C; -20 °C → 25 °C; 2 h, 25 °C
1.3 Reagents: Potassium carbonate Solvents: Methanol ;  25 °C; 12 h, 25 °C
Reference
Preparation of Primary Amides from Functionalized Organozinc Halides
Schade, Matthias A.; Manolikakes, Georg; Knochel, Paul, Organic Letters, 2010, 12(16), 3648-3650

2,6-Dichloroisonicotinamide Raw materials

2,6-Dichloroisonicotinamide Preparation Products

2,6-Dichloroisonicotinamide Related Literature

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